N-(4-acetylphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H15FN2O3S/c1-12(23)13-4-8-16(9-5-13)22-18(24)11-26-19-21-10-17(25-19)14-2-6-15(20)7-3-14/h2-10H,11H2,1H3,(H,22,24)
• InChI Key: ORTZLPDQLZRXLE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C19H15FN2O3S
• Molecular Weight: 370.4 g/mol
• CAS No.: 1040657-65-5

Description

“N-(4-acetylphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide” is an organic compound containing several functional groups, including an acetyl group, a fluorophenyl group, an oxazole ring, and a sulfanyl group attached to an acetamide group. These functional groups could potentially give the compound various chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would contain a central oxazole ring, with various substituents attached. The exact 3D structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its various functional groups. For example, the acetyl group might undergo nucleophilic acyl substitution reactions, while the oxazole ring might participate in electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors like its degree of crystallinity, melting point, solubility, and stability could all be influenced by the arrangement of its functional groups.

Future Directions

The potential applications of this compound would likely depend on its specific physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields like medicinal chemistry, materials science, or chemical biology.